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Abstract

Koavone®, a synthetic fragrance ingredient, is primarily utilized in the flavor and fragrance
industry for its distinct woody and floral olfactory profile. This technical guide provides a
comprehensive review of the publicly available data on Koavone and its related compounds.
Extensive searches of scientific and patent literature reveal a significant body of information
regarding its chemical properties, synthesis, and application in consumer products. However,
there is a notable absence of data pertaining to its biological activity, pharmacological effects,
and mechanism of action in a therapeutic context. This document summarizes the existing
knowledge on Koavone, including its physicochemical characteristics and toxicological data,
and explicitly addresses the current lack of information required for a comprehensive
evaluation for drug development purposes.

Introduction

Koavone® is the trade name for a synthetic ketone, with the main isomer identified as 3,5,6,6-
Tetramethyl-4-methyleneheptan-2-one. It is a colorless to pale yellow liquid known for its
woody, floral, and violet-like scent.[1][2][3] Due to its unique olfactory properties, Koavone® is
a common component in the formulation of perfumes, cosmetics, soaps, and detergents.[4]
This guide aims to collate and present the available technical data on Koavone® for a
scientific audience.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Koavone® is presented in Table 1.
This information is derived from various chemical supplier databases and safety data sheets.

Table 1: Physicochemical Properties of Koavone®

Property Value Reference
(2)-3,4,5,6,6-Pentamethylhept-
IUPAC Name [5]
3-en-2-one
Acetyl diisoamylene, Woody
Synonyms [3]
amylene
CAS Number 81786-73-4 [31[4]
Chemical Formula C12H220 [5]
Molecular Weight 182.3 g/mol [5]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 200 °C [4]
Flash Point 86 °C [6]
Vapor Pressure 15 Pa [4]
Log P 4.4 [4]
Purity > 90% (sum of 5 isomers) [4]

Synthesis and Manufacturing

Koavone® is a synthetic compound produced from petrochemical sources.[4] While specific
proprietary synthesis routes are not extensively detailed in public literature, the synthesis of
related unsaturated ketones often involves aldol condensation reactions followed by
dehydration. The commercial product is typically a mixture of isomers.[4]

Applications
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The primary application of Koavone® is as a fragrance ingredient in a wide range of consumer

products. It is valued for its diffusive nature and its ability to enhance amber, woody, and floral

notes in fragrance compositions.[1][2][3] Typical usage levels in fragrance concentrates can be

up to 30%.[3]

Toxicological Profile

The toxicological data for Koavone® is primarily available from safety data sheets provided by

manufacturers and suppliers. A summary of the key toxicological endpoints is provided in Table

2.

Table 2: Toxicological Summary of Koavone®

Endpoint

Observation

Reference

Skin Irritation

Causes skin irritation.

[7](8]

Eye Irritation

Causes serious eye irritation.

[7](8]

Skin Sensitization

May cause an allergic skin

reaction.

(11141071

Aquatic Toxicity

Toxic to aquatic life with long

lasting effects.

[1]14]

Acute Toxicity (Oral)

Not classified as acutely toxic.

[°]

Mutagenicity

Not conclusive data for

classification.

[°]

Carcinogenicity

Not conclusive data for

classification.

[9]

Reproductive Toxicity

Not conclusive data for

classification.

[9]

Biological Activity and Signaling Pathways: A Data

Gap
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A thorough search of the scientific literature, including chemical and biological databases, did
not yield any substantive data on the pharmacological effects, mechanism of action, or
engagement with biological signaling pathways for Koavone® in a drug development context.
The available information is exclusively focused on its application as a fragrance ingredient and
its associated toxicological profile for consumer safety.

One patent mentions the use of bactericide combinations in detergents that include a list of
chemicals where Koavone's CAS number is present, but no specific data on its antimicrobial
activity or mechanism is provided.[10]

Therefore, the creation of diagrams for signaling pathways, detailed experimental protocols for
biological assays, and tables of quantitative biological data, as requested for a drug
development audience, is not possible based on the current publicly available information.

Logical Workflow of Koavone® in Industry

To fulfill the mandatory visualization requirement, the following diagram illustrates the logical
workflow of Koavone® from its synthesis to its end-use in consumer products, based on the
available data.
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Caption: Logical workflow of Koavone® from synthesis to end-use and safety assessment.

Conclusion
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Koavone® is a synthetic fragrance compound with well-documented chemical and physical
properties, primarily used in the formulation of consumer products. While toxicological data is
available to ensure consumer safety, there is a significant gap in the scientific literature
regarding its biological activities, pharmacological effects, and mechanisms of action from a
drug development perspective. For researchers and scientists in the pharmaceutical industry, it
is important to note that, based on publicly available information, Koavone® has not been a
subject of investigation for therapeutic applications. Future research would be required to
explore any potential biological activities beyond its current use as a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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